6-methyl-5,7,8-trinitro-1,4-dihydro-2,3-quinoxalinedione

• IUPAC Name: 6-methyl-5,7,8-trinitro-1,4-dihydroquinoxaline-2,3-dione
• InChI: InChI=1S/C9H5N5O8/c1-2-5(12(17)18)3-4(11-9(16)8(15)10-3)7(14(21)22)6(2)13(19)20/h1H3,(H,10,15)(H,11,16)
• InChI Key: BZGIJDFBPPUXNQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(C(=C1[N+](=O)[O-])[N+](=O)[O-])NC(=O)C(=O)N2)[N+](=O)[O-]
• Molecular Formula: C9H5N5O8
• Molecular Weight: 311.16 g/mol

Description

6-methyl-5,7,8-trinitro-1,4-dihydro-2,3-quinoxalinedione (MNTQ) is a highly potent and selective antagonist of the N-methyl-D-aspartate (NMDA) receptor. It was first synthesized in the early 1990s and has since been used extensively in scientific research to study the role of NMDA receptors in various physiological and pathological processes.

Mechanism of Action

6-methyl-5,7,8-trinitro-1,4-dihydro-2,3-quinoxalinedione acts as a competitive antagonist of the NMDA receptor by binding to the glycine-binding site. This prevents the binding of glycine and reduces the activation of the receptor. The NMDA receptor is involved in the regulation of synaptic plasticity, learning, and memory, and its dysfunction has been implicated in various neurological disorders.
Biochemical and Physiological Effects
6-methyl-5,7,8-trinitro-1,4-dihydro-2,3-quinoxalinedione has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the release of glutamate, a neurotransmitter that is involved in the activation of NMDA receptors. It has also been shown to reduce the activity of nitric oxide synthase, an enzyme that produces nitric oxide, which is involved in various physiological processes such as vasodilation and neurotransmission.

Advantages and Limitations for Lab Experiments

6-methyl-5,7,8-trinitro-1,4-dihydro-2,3-quinoxalinedione has several advantages for use in lab experiments. It is highly potent and selective, which allows for precise manipulation of NMDA receptor activity. It is also stable and can be stored for long periods of time. However, 6-methyl-5,7,8-trinitro-1,4-dihydro-2,3-quinoxalinedione has several limitations. It is toxic and must be handled with care. It also has a short half-life, which limits its usefulness in in vivo experiments.

Future Directions

There are several future directions for research on 6-methyl-5,7,8-trinitro-1,4-dihydro-2,3-quinoxalinedione. One area of interest is the development of new analogs of 6-methyl-5,7,8-trinitro-1,4-dihydro-2,3-quinoxalinedione that are more potent and selective. Another area of interest is the investigation of the role of NMDA receptors in various neurological disorders using 6-methyl-5,7,8-trinitro-1,4-dihydro-2,3-quinoxalinedione as a tool. Additionally, 6-methyl-5,7,8-trinitro-1,4-dihydro-2,3-quinoxalinedione could be used to investigate the role of NMDA receptors in other physiological processes such as pain perception and addiction.

Scientific Research Applications

6-methyl-5,7,8-trinitro-1,4-dihydro-2,3-quinoxalinedione has been widely used in scientific research to study the role of NMDA receptors in various physiological and pathological processes. It has been used to investigate the mechanisms underlying synaptic plasticity, learning, and memory. It has also been used to study the role of NMDA receptors in various neurological disorders such as epilepsy, Alzheimer's disease, and Parkinson's disease.